Cas no 123-61-5 (1,3-Phenylene Diisocyanate)

• Product Name: 1,3-Phenylene Diisocyanate
• CAS No: 123-61-5
• MF: C₈H₄N₂O₂
• MW: 160.129561424255
• MDL: MFCD00002018
• CID: 81976
• PubChem ID: 87575199
• Update Time: 2025-10-29

1,3-Phenylene Diisocyanate Chemical and Physical Properties

Names and Identifiers

• m-phenylene diisocyanate
• 1,3-Phenylene Diisocyanate
• 1,3-diisocyanatobenzene
• Benzene 1,3-Diisocyanate
• NSC 511721
• Nacconate 400
• m-Phenylene isocyanate
• 1,3-diisocyanato-benzen
• 1,3-PHENYLENE DIISOCYATE
• nacconate400
• m-phenyleneisocyanate
• NSC-511721
• AKOS015889119
• NS00021577
• 123-61-5
• MFCD00002018
• Benzene,3-diisocyanato-
• Benzene, m-diisocyanato-
• ISOCYANIC ACID, m-PHENYLENE ESTER
• SCHEMBL27873
• 1,3-Phenylenediisocyanate
• Benzene-1,3-diisocyanate
• Benzene, 1,3-diisocyanato-
• FT-0606672
• Q5649574
• 1,3-Phenylene diisocyanate, 95%
• BRN 0776957
• EINECS 204-637-7
• NSC511721
• DTXSID9044792
• AI3-28286
• AS-33227
• 1,3-Phenylene diisocyanate [Diisocyanates]
• P1092
• UNII-B44H9MFH1S
• B44H9MFH1S
• DB-238157

• MDL： MFCD00002018
• Inchi： 1S/C8H4N2O2/c11-5-9-7-2-1-3-8(4-7)10-6-12/h1-4H
• InChI Key： VGHSXKTVMPXHNG-UHFFFAOYSA-N
• SMILES： O=C=NC1C=CC=C(C=1)N=C=O
• BRN： 776957

Computed Properties

• Exact Mass: 160.02700
• Monoisotopic Mass: 160.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 58.9A^2

Experimental Properties

• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 49.0 to 54.0 deg-C
• Boiling Point: 103°C/8.3mmHg
• Flash Point: 99.1±28.0 ºC,
• Refractive Index: 1.4900 (estimate)
• Solubility: Very slightly soluble (0.51 g/l) (25 º C),
• Water Partition Coefficient: Soluble in hot benzene. Hydrolyzes in water.
• PSA: 58.86000
• LogP: 1.62120
• Sensitiveness: Moisture Sensitive

1,3-Phenylene Diisocyanate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H331-H315-H319-H334-H335
• Warning Statement： P261-P264-P270-P271-P280-P284-P301+P310+P330-P302+P352+P332+P313+P362+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： S22; S26; S36/37
• RTECS：NR0150000
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：0-10°C
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R20/21/22

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 1,3-Phenylene Diisocyanate

Professional Introduction to 1,3-Phenylene Diisocyanate (CAS No: 123-61-5)

1,3-Phenylene Diisocyanate, with the chemical formula CAS No: 123-61-5, is a significant compound in the field of specialty chemicals, widely recognized for its applications in polymer synthesis and advanced material development. This diisocyanate derivative belongs to the class of aromatic isocyanates, characterized by its high reactivity and versatility in forming polyurethane (PU) and polyurea polymers. The compound’s unique structural properties, including its rigid benzene ring system and reactive isocyanate groups, make it a cornerstone in the formulation of high-performance coatings, adhesives, and elastomers.

The 1,3-Phenylene Diisocyanate (CAS No: 123-61-5) molecule consists of two isocyanate functional groups (-NCO) attached to a para-substituted benzene ring. This arrangement imparts exceptional thermal stability and mechanical strength to the resulting polymers. In recent years, researchers have been exploring novel methodologies to optimize the synthesis and application of this compound, particularly in sustainable and high-functional materials. The growing demand for eco-friendly alternatives has spurred innovation in catalytic processes that minimize byproduct formation while maintaining high yields.

One of the most compelling aspects of 1,3-Phenylene Diisocyanate (CAS No: 123-61-5) is its role in advanced polymer chemistry. The compound’s ability to undergo polymerization reactions with a variety of polyols has led to the development of next-generation polyurethane materials with tailored properties. These materials exhibit enhanced durability, flexibility, and resistance to environmental degradation, making them ideal for industrial applications such as automotive components, construction materials, and medical devices. Recent studies have highlighted its potential in creating biodegradable polyurethanes by incorporating renewable bio-based polyols into the reaction mixture.

In the realm of nanotechnology, 1,3-Phenylene Diisocyanate (CAS No: 123-61-5) has been utilized as a key precursor in the synthesis of functionalized nanoparticles. These nanoparticles exhibit superior properties when integrated into polymer matrices, leading to innovations in composite materials with improved electrical conductivity and thermal insulation. For instance, researchers have demonstrated successful incorporation of silver nanoparticles functionalized with 1,3-Phenylene Diisocyanate (CAS No: 123-61-5) into polyurethane coatings, resulting in surfaces with enhanced antibacterial properties—a critical advancement for medical implants and hygiene-related products.

The compound’s reactivity also extends to cross-linking applications in adhesives and sealants. The strong covalent bonds formed between isocyanate groups and hydroxyl groups provide robust adhesion properties that are indispensable in aerospace engineering and automotive manufacturing. Recent advancements in green chemistry have focused on reducing the environmental impact of these processes by employing solvent-free or low-solvent formulations. This shift aligns with global sustainability goals while maintaining the high-performance characteristics that 1,3-Phenylene Diisocyanate (CAS No: 123-61-5) offers.

Another emerging area of research involves the use of 1,3-Phenylene Diisocyanate (CAS No: 123-61-5) in smart materials capable of responding to external stimuli such as temperature or light. By modifying its molecular structure through functional group substitutions, scientists have developed polymers that exhibit shape-memory effects or self-healing capabilities. These innovations are poised to revolutionize fields ranging from robotics to biomedical engineering, where adaptive materials are highly valued.

The industrial synthesis of 1,3-Phenylene Diisocyanate (CAS No: 123-61-5) typically involves phosgene or non-phosgene routes due to its high reactivity. However, environmental concerns have prompted significant research into alternative production methods that mitigate hazardous byproducts. Catalytic processes using metal complexes have shown promise in achieving efficient conversion rates while adhering to stringent environmental regulations. Such developments underscore the compound’s importance not only as a material but also as a catalyst for innovation in chemical manufacturing.

In conclusion,1,3-Phenylene Diisocyanate (CAS No: 123-61-5) remains a pivotal compound in modern chemistry and material science. Its versatility in polymer formation and adaptability to emerging technologies ensures its continued relevance across multiple industries. As research progresses toward more sustainable practices,1,3 Phenylene Diisocyanate will undoubtedly play a central role in shaping the future of advanced materials.